2-[(E)-octadec-9-enoxy]propane-1,3-diol

• Molecular Formula: C21H42O3
• Molecular Weight: 342.6 g/mol
• IUPAC Name: 2-[(E)-octadec-9-enoxy]propane-1,3-diol
• InChI: InChI=1S/C21H42O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24-21(19-22)20-23/h9-10,21-23H,2-8,11-20H2,1H3/b10-9+
• InChI Key: NOKZRPRTHPWZDV-MDZDMXLPSA-N
• Isomeric SMILES: CCCCCCCC/C=C/CCCCCCCCOC(CO)CO
• Canonical SMILES: CCCCCCCCC=CCCCCCCCCOC(CO)CO
• Synonyms: 2-O-(9-octadecenyl)glycerol; sn-2-O-(cis-9)octadecenylglycerol

Description

2-[(E)-Octadec-9-enoxy]propane-1,3-diol is a glycerol-derived ether featuring an unsaturated (E)-octadec-9-enoxy chain at the C2 position. This compound is characterized by its amphiphilic nature, combining a hydrophobic alkenyl chain with a hydrophilic diol backbone.

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Structural Analogues with Aromatic Substituents

Compound 9 () :

• Structure: 2-{4-[(1E)-3-hydroxyprop-1-en-1-yl]-2,6-dimethoxyphenoxy}propane-1,3-diol
• Key Differences: Contains a methoxy-substituted phenolic ring instead of an aliphatic chain.

Compound 7 () :

• Structure: 2-[4-(3-hydroxypropyl)-2-methoxyphenoxy]-propane-1,3-diol
• Key Differences: Features a methoxyphenoxy group with a short hydroxypropyl chain.

β-O-4 Lignin Model Compounds () :

• Example: 2-(3,5-difluorophenoxy)propane-1,3-diol
• Key Differences :
  • Fluorinated aromatic substituents enhance reactivity in alkaline degradation studies .
  • Stereochemistry (erythro vs. threo) significantly impacts degradation rates, with erythro isomers degrading 4× faster .

Analogues with Aliphatic Substituents

Trimethylolpropane Oleate () :

• Structure: 2-Ethyl-2-(hydroxymethyl)propane-1,3-diol esterified with (9Z)-octadec-9-enoic acid.
• Key Differences :
  • Ester linkage vs. the ether linkage in the target compound.
  • Higher hydrophobicity due to the ester group, making it suitable for lubricants or plasticizers .

Compound 6 () :

• Structure : 2-(4-Hydroxyphenyl)propane-1,3-diol
• Isolated from Taxus cuspidata, suggesting natural occurrence in conifers .

Physicochemical Properties

Property	2-[(E)-Octadec-9-enoxy]Propane-1,3-Diol	Trimethylolpropane Oleate ()	β-O-4 Lignin Model ()
Hydrophobicity	Moderate (ether linkage)	High (ester linkage)	Low (fluorinated aromatic)
Reactivity	Stable under neutral conditions	Hydrolyzable in acidic/alkaline media	Degrades in alkaline conditions
Natural Occurrence	Synthetic/Not reported	Synthetic	Lignin-derived

Research Findings and Implications

• Bioactivity Gaps : Unlike aromatic analogs (e.g., hepatoprotective or cytotoxic compounds in –4), the target compound’s long alkenyl chain may favor membrane interaction studies or drug delivery systems .
• Industrial Relevance : The stability of ether-linked compounds (vs. ester or β-O-4 linkages) could be advantageous in surfactant formulations requiring pH resistance .
• Synthetic Challenges: The (E)-configuration of the octadec-9-enoxy chain may require stereoselective synthesis, contrasting with simpler aromatic analogs .